N-[[4-(2-methoxyethylsulfonyl)phenyl]methyl]-2-azaspiro[3.4]octane-2-carboxamide

• IUPAC Name: N-[[4-(2-methoxyethylsulfonyl)phenyl]methyl]-2-azaspiro[3.4]octane-2-carboxamide
• InChI: InChI=1S/C18H26N2O4S/c1-24-10-11-25(22,23)16-6-4-15(5-7-16)12-19-17(21)20-13-18(14-20)8-2-3-9-18/h4-7H,2-3,8-14H2,1H3,(H,19,21)
• InChI Key: ZNMOEWIQVPYUAR-UHFFFAOYSA-N
• Canonical SMILES: COCCS(=O)(=O)C1=CC=C(C=C1)CNC(=O)N2CC3(C2)CCCC3
• Molecular Formula: C18H26N2O4S
• Molecular Weight: 366.5 g/mol

Description

N-[[4-(2-methoxyethylsulfonyl)phenyl]methyl]-2-azaspiro[34]octane-2-carboxamide is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[4-(2-methoxyethylsulfonyl)phenyl]methyl]-2-azaspiro[3.4]octane-2-carboxamide typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the spirocyclic core: This is achieved through a cyclization reaction involving a suitable precursor.

Introduction of the sulfonyl group: This step involves the reaction of the intermediate with methoxyethylsulfonyl chloride under basic conditions.

Final coupling: The final step involves coupling the sulfonylated intermediate with the azaspiro compound to form the desired product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to enhance yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[[4-(2-methoxyethylsulfonyl)phenyl]methyl]-2-azaspiro[3.4]octane-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The methoxyethylsulfonyl group can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can target the carbonyl group in the carboxamide moiety.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products

The major products formed from these reactions include sulfone derivatives, reduced amides, and substituted aromatic compounds.

Scientific Research Applications

N-[[4-(2-methoxyethylsulfonyl)phenyl]methyl]-2-azaspiro[3.4]octane-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential as a therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of N-[[4-(2-methoxyethylsulfonyl)phenyl]methyl]-2-azaspiro[3.4]octane-2-carboxamide involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins, potentially inhibiting their function. The spirocyclic structure may also play a role in stabilizing the compound and enhancing its binding affinity.

Comparison with Similar Compounds

Similar Compounds

• N-[[4-(2-hydroxyethylsulfonyl)phenyl]methyl]-2-azaspiro[3.4]octane-2-carboxamide
• N-[[4-(2-ethoxyethylsulfonyl)phenyl]methyl]-2-azaspiro[3.4]octane-2-carboxamide

Uniqueness

N-[[4-(2-methoxyethylsulfonyl)phenyl]methyl]-2-azaspiro[3.4]octane-2-carboxamide is unique due to its methoxyethylsulfonyl group, which imparts specific chemical properties such as increased solubility and reactivity. This makes it distinct from its analogs with different substituents.